BE“GH@ Safety Operating Guide

Check Availability & Pricing

Essential Safety and Logistical Information for
Handling 4'-Chlorobutyrophenone

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4'-Chlorobutyrophenone

Cat. No.: B3024919

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemicals like 4'-Chlorobutyrophenone is paramount. This document provides
essential, immediate safety and logistical information, including operational and disposal plans,
to foster a secure laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

4'-Chlorobutyrophenone is classified as harmful if swallowed and may cause an allergic skin
reaction[1]. A derivative, 4'-tert-Butyl-4-chlorobutyrophenone, is noted to cause serious eye
damage[2]. Therefore, strict adherence to PPE protocols is mandatory.

Recommended Personal Protective Equipment:
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PPE Category

Specification

Rationale

Eye Protection

Chemical safety goggles or a
face shield.[3][4][5]

To protect eyes from splashes

and accidental contact.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene).

To prevent skin contact and

potential allergic reactions|[3]

[6].

Body Protection

A lab coat or chemical-

resistant coveralls.[5][7][8]

To protect skin and clothing

from spills.

Respiratory Protection

Use in a well-ventilated area. A
NIOSH-approved respirator
(e.g., N95 dust mask) may be
necessary if ventilation is
inadequate or when handling
powders[3][4].

To avoid inhalation of vapors

or aerosols.

Footwear

Closed-toe shoes.[5]

To protect feet from spills.

Operational Plan: Step-by-Step Handling Procedure

Adherence to a standardized operational plan minimizes the risk of exposure and accidents.

e Preparation:

o Ensure the work area is clean and uncluttered.

o Verify that a safety shower and eyewash station are readily accessible[4].

o Confirm adequate ventilation, such as a chemical fume hood.

o Don all required PPE as specified in the table above.

e Handling:

o Avoid direct contact with skin, eyes, and clothing[9].

o Prevent inhalation of any vapors or mists[4].
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o Use spark-proof tools and equipment to prevent ignition, as the substance is a
combustible liquid[3][10].

o Keep containers tightly closed when not in use to prevent evaporation and
contamination[9][11].

¢ In Case of Exposure:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also
under the eyelids. Seek medical attention[6][9].

o Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.
Remove contaminated clothing. Get medical attention if irritation develops or persists[6][9].

o Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention if symptoms occur[6][9].

o Ingestion: Rinse mouth with water and drink plenty of water afterward. Do not induce
vomiting. Seek immediate medical attention[6][9].

Disposal Plan

Proper disposal of 4'-Chlorobutyrophenone and its containers is crucial to prevent
environmental contamination and ensure regulatory compliance.

o Waste Collection:

o Collect waste in a suitable, labeled, and tightly sealed container that is compatible with the
chemical[11].

o Do not mix with other waste streams to avoid potentially hazardous reactions[11].
o Storage of Waste:

o Store waste containers in a designated, cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents[9].

o Disposal Procedure:
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o Dispose of the chemical waste in accordance with all applicable federal, state, and local
environmental regulations[6][11].

o Itis recommended to use a licensed chemical waste disposal company for the final
disposal of the material[12].

o Do not dispose of down the drain or into the environment[6][10].

Quantitative Data

The following table summarizes key quantitative data for 4'-Chlorobutyrophenone.

Property Value

Molecular Formula C10H11CIO[1]

Molecular Weight 182.64 g/mol [1]

Melting Point 19-20°C/66.2 - 68 °F[9]
Boiling Point 138 - 140 °C/ 280.4 - 284 °F[9]
Flash Point > 110 °C /> 230 °F[9]

Density 1.137 g/mL at 25 °C[3]

Experimental Workflow

The following diagram illustrates the logical workflow for the safe handling of 4'-
Chlorobutyrophenone, from initial preparation to final disposal.
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Caption: Workflow for Safe Handling of 4'-Chlorobutyrophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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